Triphenyl phosphate

• CAS No.: 115-86-6
• Product Name: Triphenyl phosphate
• Molecular Formula: (C6H5)3PO4; C18H15O4P; C18H15O4P
• Molecular Weight: 326.3 g/mol
• IUPAC Name: triphenyl phosphate
• Standard InChI: InChI=1S/C18H15O4P/c19-23(20-16-10-4-1-5-11-16,21-17-12-6-2-7-13-17)22-18-14-8-3-9-15-18/h1-15H
• Standard InChIKey: XZZNDPSIHUTMOC-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)OP(=O)(OC2=CC=CC=C2)OC3=CC=CC=C3
• Canonical SMILES: C1=CC=C(C=C1)OP(=O)(OC2=CC=CC=C2)OC3=CC=CC=C3
• Boiling Point: 473 °F at 11 mm Hg (NTP, 1992); 370 °C; 473°F at 11 mmHg; 776°F
• Colorform: Crystals from ligroin; prisms from alcohol; needles from diethyl ether; Colorless, crystalline powder; Needles
• Density: 1.2055 (NTP, 1992); Relative density (water = 1): 1.27; 1.2055; 1.29
• Flash Point: 428 °F (NTP, 1992); 428 °F (220 °C) (Closed cup); 220 °C c.c.; 428°F
• Melting Point: 122 to 124 °F (NTP, 1992); 50.5 °C; 49.39 °C; 49-50 °C; 122-124°F; 120°F
• Physical Description: Triphenyl phosphate appears as colorless crystals. (NTP, 1992); Liquid; PelletsLargeCrystals; PelletsLargeCrystals, Liquid; COLOURLESS CRYSTALLINE POWDER WITH CHARACTERISTIC ODOUR.; Colorless, crystalline powder with a phenol-like odor.
• Description: Triphenyl phosphate appears as colorless crystals. (NTP, 1992); Triphenyl phosphate is an aryl phosphate resulting from the formal condensation of phosphoric acid with 3 mol eq. of phenol. It has a role as a flame retardant and a plasticiser. It derives from a phenol.; Phosphate ester flame retardants are human-made chemicals added to consumer and industrial products for the purpose of reducing flammability. Phosphate ester flame retardants are composed of a group of chemicals with similar properties but slightly different structures. Phosphate esters are typically liquids at room temperature; however, some are solids.
• Solubility: Insoluble (NTP, 1992); 5.82e-06 M; In water, 1.9 mg/L at 25 °C; Insoluble in water; Soluble in ethanol; very soluble in ether, benzene, carbon tetrachloride, chloroform; Soluble in benzene, chloroform, ether, acetone; moderately soluble in alcohol; Soluble in most lacquers, solvents, thinners, oils; Soluble in alcohol, benzene, ether, chloroform, and acetone.; Practically insoluble in petrol; Solubility in water, g/100ml at 20 °C: 0.001; (129°F): 0.002%
• Synonyms: Phosphoric Acid Triphenyl Ester; Celluflex TPP; Disflamoll TP; NSC 57868; Phenyl Phosphate; Phoscon FR 903N; Phosflex TPP; Reofos TPP; S 4; Sumilizer TPP; TP; TPP; TPPA; TTP; Triphenoxyphosphine Oxide; Wako TPP; TPPHP
• Vapor Density: 1.19 (Air = 1)
• Vapor Pressure: 1 mm Hg at 380.3 °F (NTP, 1992); 6.28e-06 mmHg; 2.00X10-6 mm Hg at 25 °C; Vapor pressure, Pa at 20 °C: 1; 1 mmHg at 380.3°F; (380°F): 1 mmHg
• PubChem Compound: 8289
• Last Modified: Nov 11 2021